2-Amino-5-pyridin-4-yl-thiophene-3-carboxylic acid

• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 2-amino-5-pyridin-4-ylthiophene-3-carboxylic acid
• InChI: InChI=1S/C10H8N2O2S/c11-9-7(10(13)14)5-8(15-9)6-1-3-12-4-2-6/h1-5H,11H2,(H,13,14)
• InChI Key: ZTCBEQREBSKZPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=C(S2)N)C(=O)O

Description

2-Amino-5-pyridin-4-yl-thiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O2S and its molecular weight is 220.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-amino-5-(pyridin-4-yl)thiophene-3-carboxylate (400 mg, 1.53 mmol) in EtOH (50 mL) was added a solution of lithium hydroxide monohydrate (256 mg, 6.1 mmol) in water (5 mL). The reaction mixture was heated to 80° C. for 2 hour. After removal of the solvent, the residue was dissolved in water and the organic materials were extracted with AcOEt (50 mL). The organic layer was discarded, and the aqueous layer was neutralized with 2N HCl aqueous solution to pH=5 or 6, upon with a precipitate formed. The solid was collected by filtration and dried to give the title compound (277 mg, 77%) as an orange solid: